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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445 Get Quote

This technical guide provides a comprehensive overview of 4-Acetylmorpholine, a versatile

chemical intermediate of significant interest to researchers, scientists, and professionals in drug

development and other chemical industries. This document details its chemical identity,

physicochemical properties, synthesis protocols, and key applications.

Chemical Identity
IUPAC Name: 1-(morpholin-4-yl)ethan-1-one[1]

Synonyms: A wide array of synonyms are used to identify 4-Acetylmorpholine in scientific

literature and commercial listings. These include:

N-Acetylmorpholine[1][2][3][4]

4-Acetylmorpholine[1][5]

1-(4-Morpholinyl)ethanone[1][6]

Ethanone, 1-(4-morpholinyl)-[1]

N-Acetylmorfolin[1][2]

NSC 2764[1][6]

1-Morpholinoethanone[1][6]
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Morpholine, 4-acetyl-[1][2]

Acetomorpholide[6]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Acetylmorpholine is presented in Table

1. This data is essential for its handling, application in reactions, and for analytical purposes.

Table 1: Physicochemical Properties of 4-Acetylmorpholine

Property Value References

Molecular Formula C₆H₁₁NO₂ [1][3][4][7]

Molecular Weight 129.16 g/mol [1][3][4][7]

CAS Number 1696-20-4 [1][3][4]

Appearance
Colorless to slightly yellow

clear liquid
[7]

Melting Point 14 °C (lit.) [7][8]

Boiling Point 240-245 °C (lit.) [8]

Density 1.116 g/mL at 25 °C (lit.) [8]

Flash Point >230 °F (>110 °C) [8]

Refractive Index n20/D 1.483 (lit.) [8]

Water Solubility Miscible [8]

Synthesis of 4-Acetylmorpholine
4-Acetylmorpholine is primarily synthesized through the acetylation of morpholine. Various

acetylating agents can be employed, with acetic anhydride and acetyl chloride being common

laboratory and industrial reagents. The following experimental protocols are based on

established synthetic methods.
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Experimental Protocol: Acetylation of Morpholine using
Acetic Anhydride
This protocol describes a common method for the preparation of 4-Acetylmorpholine.

Materials:

Morpholine

Acetic anhydride

Acetic acid (as solvent)

Sodium hydroxide solution (for neutralization)

Drying agent (e.g., anhydrous magnesium sulfate)

Organic solvent for extraction (e.g., dichloromethane)

Equipment:

Round-bottom flask with a reflux condenser and magnetic stirrer

Dropping funnel

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser,

and dropping funnel, dissolve morpholine in acetic acid.
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Addition of Acetylating Agent: Slowly add acetic anhydride to the morpholine solution via the

dropping funnel. The reaction is exothermic, and the addition rate should be controlled to

maintain a moderate temperature.

Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for

several hours to ensure the reaction goes to completion.[9]

Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the excess

acetic acid with a sodium hydroxide solution.

Extraction: Extract the aqueous mixture with an organic solvent such as dichloromethane.

Drying and Concentration: Dry the combined organic extracts over a suitable drying agent

(e.g., anhydrous magnesium sulfate), filter, and concentrate the solvent using a rotary

evaporator.

Purification: The crude product can be purified by distillation under reduced pressure to yield

pure 4-Acetylmorpholine.[6]

Synthesis Workflow
The general workflow for the synthesis and purification of 4-Acetylmorpholine is depicted in

the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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